Cas no 2229494-81-7 (4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride)

4-Chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride is a sulfonyl fluoride derivative characterized by its trifluoromethyl and chloro substituents on the phenyl ring. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly in the development of sulfonamide-based inhibitors and covalent probes. Its methanesulfonyl fluoride group enables selective modification of target proteins or biomolecules, making it valuable in chemical biology and medicinal chemistry research. The electron-withdrawing trifluoromethyl and chloro groups enhance its reactivity and stability under various conditions. This reagent is particularly useful for studying enzyme mechanisms or designing irreversible inhibitors due to its ability to form stable covalent adducts with nucleophilic residues.
4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride structure
2229494-81-7 structure
Product Name:4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride
CAS No:2229494-81-7
MF:C8H5ClF4O2S
MW:276.635714292526
CID:5866191
PubChem ID:165870425
Update Time:2025-05-23

4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride
    • EN300-1989578
    • [4-chloro-3-(trifluoromethyl)phenyl]methanesulfonyl fluoride
    • 2229494-81-7
    • Inchi: 1S/C8H5ClF4O2S/c9-7-2-1-5(4-16(13,14)15)3-6(7)8(10,11)12/h1-3H,4H2
    • InChI Key: YGZSSTKIMVXNAU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)CS(=O)(=O)F

Computed Properties

  • Exact Mass: 275.9634909g/mol
  • Monoisotopic Mass: 275.9634909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.5Ų

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Additional information on 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride

4-Chloro-3-(Trifluoromethyl)Phenylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2229494-81-7, commonly referred to as 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a substituted aromatic ring. The presence of both chlorine and trifluoromethyl substituents on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block in modern chemical research.

Recent studies have highlighted the potential of 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride as a versatile precursor in the synthesis of bioactive molecules. Its sulfonyl fluoride functionality is particularly reactive, enabling it to participate in a wide range of nucleophilic substitution reactions. This reactivity has been exploited in the development of novel drugs targeting various therapeutic areas, including cancer and infectious diseases. For instance, researchers have utilized this compound to construct sulfonamide derivatives, which are known for their pharmacological activity and stability.

The structural features of 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride also make it an attractive candidate for use in advanced materials. The trifluoromethyl group introduces both electron-withdrawing effects and increased lipophilicity, which are desirable properties in the design of high-performance polymers and coatings. Moreover, the chlorine substituent enhances the molecule's ability to engage in hydrogen bonding, further expanding its utility in material science applications.

From a synthetic perspective, the preparation of 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride involves a multi-step process that typically begins with the synthesis of the corresponding aromatic ring substituted with chlorine and trifluoromethyl groups. Subsequent functionalization with a sulfonyl fluoride group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for its synthesis, reducing environmental impact while maintaining product quality.

In terms of safety and handling, 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride must be treated with care due to its reactive nature. Proper protective equipment and ventilation are essential during its manipulation to minimize exposure risks. Despite these precautions, its benefits in chemical research and industry applications far outweigh its handling challenges.

Looking ahead, the continued exploration of 4-chloro-3-(trifluoromethyl)phenylmethanesulfonyl fluoride is expected to unlock new avenues for its application across diverse scientific domains. Its unique combination of functional groups positions it as a key player in the development of innovative solutions to pressing challenges in medicine, materials science, and beyond.

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